![molecular formula C13H8Cl2O3 B3371664 2-Chloro-6-(2-chlorophenoxy)benzoic acid CAS No. 76093-25-9](/img/structure/B3371664.png)
2-Chloro-6-(2-chlorophenoxy)benzoic acid
Overview
Description
2-Chloro-6-(2-chlorophenoxy)benzoic acid is a chemical compound with the CAS Number: 76093-25-9 . It has a molecular weight of 283.11 and is typically stored at room temperature . It is a powder in physical form .
Molecular Structure Analysis
The IUPAC name for this compound is 2-chloro-6-(2-chlorophenoxy)benzoic acid . The InChI code is 1S/C13H8Cl2O3/c14-8-4-1-2-6-10(8)18-11-7-3-5-9(15)12(11)13(16)17/h1-7H, (H,16,17) .Physical And Chemical Properties Analysis
2-Chloro-6-(2-chlorophenoxy)benzoic acid is a powder with a melting point of 138-139 degrees Celsius .Scientific Research Applications
Environmental Impact and Degradation Studies
One key area of research involves the environmental impact and degradation pathways of chlorophenols, a class of compounds to which 2-Chloro-6-(2-chlorophenoxy)benzoic acid is structurally related. Studies have focused on the mechanisms through which these compounds, known for their persistence and toxicity, undergo degradation in natural and engineered systems. For example, the degradation of 2-chlorophenol under various conditions highlights the importance of understanding chemical interactions in aquatic environments and potential remediation strategies (Lin et al., 2021). This research is critical for developing methods to mitigate the environmental impact of chlorophenolic compounds, including 2-Chloro-6-(2-chlorophenoxy)benzoic acid.
Synthetic Chemistry and Materials Science
In synthetic chemistry, 2-Chloro-6-(2-chlorophenoxy)benzoic acid and its derivatives are explored for their potential in creating novel compounds with unique properties. For instance, the synthesis of complex molecules and polymers using chlorophenoxy derivatives demonstrates the versatility of these compounds in constructing materials with specific functions. The methodologies developed for these syntheses can have broad applications, including in the design of pharmaceuticals, agrochemicals, and advanced materials (Mazimba, 2016).
Safety And Hazards
Future Directions
properties
IUPAC Name |
2-chloro-6-(2-chlorophenoxy)benzoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8Cl2O3/c14-8-4-1-2-6-10(8)18-11-7-3-5-9(15)12(11)13(16)17/h1-7H,(H,16,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FLNREEXVEZVVFC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)OC2=C(C(=CC=C2)Cl)C(=O)O)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8Cl2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.10 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-6-(2-chlorophenoxy)benzoic acid | |
CAS RN |
76093-25-9 | |
Record name | 2-chloro-6-(2-chlorophenoxy)benzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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